N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)cyclohexanecarboxamide
Overview
Description
“N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)cyclohexanecarboxamide” is a chemical compound that has been studied for its potential use in medical applications . It has been mentioned in the context of anti-tubercular agents .
Synthesis Analysis
The synthesis of this compound and similar derivatives has been described in the literature . The process involves the design and synthesis of substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives .Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. It includes a pyrimidin-2-yl group attached to a piperidin-1-yl group, a methyl group, and a cyclohexanecarboxamide group .Scientific Research Applications
- Piperidine derivatives, including the compound , serve as essential building blocks for drug development. Their six-membered heterocyclic structure with one nitrogen atom and five carbon atoms makes them valuable in constructing pharmaceutical agents .
- Recent studies have investigated novel derivatives containing the piperidine moiety for their anti-fibrosis properties. Some of these compounds exhibit better activity than existing drugs like Pirfenidone .
- Piperidine derivatives have been explored as potential anti-HIV agents. For instance, indolyl and oxochromenyl xanthenone derivatives containing piperidine scaffolds have shown promise in molecular docking studies .
Medicinal Chemistry and Drug Design
Anti-Fibrosis Activity
Anti-HIV-1 Research
Future Directions
Mechanism of Action
Mode of Action
Compounds with similar structures often interact with their targets through binding at active sites, leading to changes in the target’s function .
Biochemical Pathways
The downstream effects of these pathway alterations can vary widely, from changes in cellular metabolism to alterations in signal transduction .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Based on its structure, it may have potential effects on cellular processes such as signal transduction, enzyme activity, or gene expression .
properties
IUPAC Name |
N-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)methyl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O/c1-14-12-17(22-10-6-3-7-11-22)21-16(20-14)13-19-18(23)15-8-4-2-5-9-15/h12,15H,2-11,13H2,1H3,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARBGRTNRQYLBTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNC(=O)C2CCCCC2)N3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclohexanecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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